N-cyclopentyl-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-cyclopentyl-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C19H21NOS/c21-19(20-16-11-7-8-12-16)18(15-9-3-1-4-10-15)22-17-13-5-2-6-14-17/h1-6,9-10,13-14,16,18H,7-8,11-12H2,(H,20,21)
• InChI Key: AIXLKDYPIBRHLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C19H21NOS
• Molecular Weight: 311.4 g/mol

Description

N-cyclopentyl-2-phenyl-2-(phenylthio)acetamide, also known as CP-55940, is a synthetic cannabinoid compound that is widely used in scientific research. It was first synthesized in the 1980s by Pfizer, Inc. and has since been studied extensively for its pharmacological properties.

Mechanism of Action

N-cyclopentyl-2-phenyl-2-(phenylthio)acetamide acts as a potent agonist of both CB1 and CB2 receptors, which are located throughout the body. When these receptors are activated, they modulate the release of various neurotransmitters and other signaling molecules, leading to a wide range of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of effects on the body, including analgesia, anti-inflammatory activity, and immunomodulation. It has also been studied for its potential use in the treatment of various neurological disorders, such as epilepsy and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopentyl-2-phenyl-2-(phenylthio)acetamide is its potency and selectivity for CB1 and CB2 receptors, which allows for precise modulation of the endocannabinoid system. However, its use in laboratory experiments is limited by its high cost and potential for toxicity at high doses.

Future Directions

There are many potential future directions for research involving N-cyclopentyl-2-phenyl-2-(phenylthio)acetamide, including the development of more selective and potent synthetic cannabinoids, the investigation of its effects on various neurological disorders, and the exploration of its potential as a therapeutic agent for pain and inflammation. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of this compound.

Synthesis Methods

The synthesis of N-cyclopentyl-2-phenyl-2-(phenylthio)acetamide involves a multi-step process that begins with the reaction of cyclopentylmagnesium bromide with 2-bromoacetophenone to form a ketone intermediate. This intermediate is then reacted with phenylthiol in the presence of a Lewis acid catalyst to form the desired product.

Scientific Research Applications

N-cyclopentyl-2-phenyl-2-(phenylthio)acetamide is primarily used in scientific research to study the endocannabinoid system and its role in various physiological processes. This compound has been shown to bind to both CB1 and CB2 receptors, which are involved in the regulation of pain, inflammation, and immune function.